Cas no 136945-75-0 (2H-1,4-oxazine-3-carboxylic acid)

• Product Name: 2H-1,4-oxazine-3-carboxylic acid
• CAS No: 136945-75-0
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 1241078
• PubChem ID: 178371
• Update Time: 2025-04-20

2H-1,4-oxazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-oxazine-3-carboxylic acid
• 136945-75-0
• CHEBI:229084
• DTXSID60160013
• SCHEMBL23829887
• Codopiloic acid

• Inchi： 1S/C5H5NO3/c7-5(8)4-3-9-2-1-6-4/h1-2H,3H2,(H,7,8)
• InChI Key： SYTGUXGLBXTALU-UHFFFAOYSA-N
• SMILES： O1C=CN=C(C(=O)O)C1

Computed Properties

• Exact Mass: 127.02695
• Monoisotopic Mass: 127.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 274.7°C at 760 mmHg
• Flash Point: 119.9°C
• Refractive Index: 1.561
• PSA: 58.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazines 1,4-oxazines